![molecular formula C20H25N5O2 B6459110 7-methoxy-3-({1-[2-(1H-pyrazol-1-yl)ethyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one CAS No. 2548978-34-1](/img/structure/B6459110.png)
7-methoxy-3-({1-[2-(1H-pyrazol-1-yl)ethyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
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Description
The compound “7-methoxy-3-({1-[2-(1H-pyrazol-1-yl)ethyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one” is a complex organic molecule. It is likely to be a derivative of quinazolinone, a class of compounds known for their wide spectrum of biological properties .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For this compound, specific properties such as boiling point, density, solubility, and pKa are not available in the search results .Scientific Research Applications
- Researchers have synthesized similar imidazole-containing compounds and evaluated their potential against Mycobacterium tuberculosis strains . The compound you mentioned may exhibit similar activity due to its structural resemblance.
- The N-substituted piperidine ring combined with pyrazole (a five-membered polar heterocycle) has been explored as a pharmacophore lead for soluble epoxide hydrolase (sEH) inhibition. These inhibitors aim to reduce blood pressure elevation and inflammation .
- Heterocycles based on the 1,2,3-triazole moiety have demonstrated anticancer activity. While not directly studied for this compound, the presence of pyrazole and other heterocyclic moieties suggests potential antitumor effects .
- Novel derivatives with similar structures have been screened for their in vitro cell viability against human breast cancer cell lines. Further investigation could reveal potential antitumor effects .
- Imidazole-containing compounds serve as essential synthons in drug development. Their diverse biological activities make them valuable building blocks for novel drug candidates .
Antitubercular Activity
sEH Inhibition for Blood Pressure Regulation
Anticancer Properties
Cell Viability Studies Against Breast Cancer
Drug Development and Synthesis
properties
IUPAC Name |
7-methoxy-3-[[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]methyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O2/c1-27-17-3-4-18-19(13-17)21-15-24(20(18)26)14-16-5-9-23(10-6-16)11-12-25-8-2-7-22-25/h2-4,7-8,13,15-16H,5-6,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDTJHLBHEZICOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)CCN4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-methoxy-3-({1-[2-(1H-pyrazol-1-yl)ethyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one |
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